2,2-Bis(difluoromethyl)-6-nitro-4-(1-oxido-2H-pyridin-6-yl)-3H-1,4-benzoxazine

• CAS No.: 161229-62-5
• Product Name: 2,2-Bis(difluoromethyl)-6-nitro-4-(1-oxido-2H-pyridin-6-yl)-3H-1,4-benzoxazine
• Molecular Formula: C15H12F4N3O4-
• Molecular Weight: 374.27 g/mol
• IUPAC Name: 2,2-bis(difluoromethyl)-6-nitro-4-(1-oxido-2H-pyridin-6-yl)-3H-1,4-benzoxazine
• Standard InChI: InChI=1S/C15H12F4N3O4/c16-13(17)15(14(18)19)8-20(12-3-1-2-6-21(12)23)10-7-9(22(24)25)4-5-11(10)26-15/h1-5,7,13-14H,6,8H2/q-1
• Standard InChIKey: LIKAVDUPUINJPY-UHFFFAOYSA-N
• SMILES: C1C=CC=C(N1[O-])N2CC(OC3=C2C=C(C=C3)[N+](=O)[O-])(C(F)F)C(F)F
• Canonical SMILES: C1C(OC2=C(N1C3=CC=CC=[N+]3[O-])C=C(C=C2)[N+](=O)[O-])(C(F)F)C(F)F
• Appearance: White to off-white solid powder.
• Description: ZM 260384 is a potassium channel opener.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ZM 260384; ZM-260384; ZM260384
• Reference: 1: Shaw-Reid CA, Feuston B, Munshi V, Getty K, Krueger J, Hazuda DJ, Parniak MA, Miller MD, Lewis D. Dissecting the effects of DNA polymerase and ribonuclease H inhibitor combinations on HIV-1 reverse-transcriptase activities. Biochemistry. 2005 Feb 8;44(5):1595-606. PubMed PMID: 15683243.; 2: Wickenden Ad, Brooks R, Kelly E, Russell K, Kumar P, Poucher SM. Effect of the potassium channel opener ZM260384 on skeletal muscle function during restricted blood flow in the anaesthetized cat. Exp Physiol. 1997 Jan;82(1):85-98. PubMed PMID: 9023508.
• PubChem Compound: 197694
• Last Modified: Nov 11 2021